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Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

cat. No.: B027342

An In-depth Technical Guide to 2-Methoxy-4-nitrophenol

This technical guide provides a comprehensive overview of 2-Methoxy-4-nitrophenol, a
significant chemical compound in various research and industrial applications. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its nomenclature, physicochemical properties, synthesis protocols, and key applications.

Nomenclature and Identification

2-Methoxy-4-nitrophenol is known by a variety of synonyms and is cataloged under several
chemical registry numbers. Accurate identification is crucial for scientific communication and
procurement. The primary IUPAC name for this compound is 2-methoxy-4-nitrophenol.[1][2]
[3] A comprehensive list of its common synonyms and identifiers is provided below.

Table 1: Synonyms and Identifiers for 2-Methoxy-4-nitrophenol
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Type Identifier
IUPAC Name 2-methoxy-4-nitrophenol[1][3]
CAS Number 3251-56-7[1][2][31[41516 1 71[81I9][10][ 1 1]

4-Nitroguaiacol[1][4][5][6][8][9][10][11][12], 4-
nitro-2-methoxyphenol[1][4][5][12], 3-Methoxy-4-
hydroxynitrobenzene[1][4][12], 4-Hydroxy-3-
methoxynitrobenzene[1][4][9][10][11][12], o-
Common Synonyms Methoxy-p-nitrophenol[1][4][8][9][10][11],
Mononitro guaiacol[1][2][5][6], 3-Nitro-6-
hydroxyanisole[1][2][4][5][9][10][11][12], 2-
hydroxy-5-nitroanisole[1][4][5], Phenol, 2-
methoxy-4-nitro-[1][2][4][5][9][10][11]

EC Number 221-839-0[1][2][5]
UNII 411TO2N6UT[1][5][6]
Molecular Formula CT7TH7NOALI 213415 71[9][10][11]

Physicochemical Properties

The physical and chemical characteristics of 2-Methoxy-4-nitrophenol determine its behavior
in various chemical and biological systems. It typically appears as a yellow to orange crystalline
solid or powder.[4][6][8] It has limited solubility in water but is moderately soluble in organic
solvents like chloroform and ethyl acetate.[4][5][6]

Table 2: Physicochemical Properties of 2-Methoxy-4-nitrophenol
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Property Value

Molecular Weight 169.13 g/mol [1][9]

Melting Point 99-104 °C[5][6][7][8]

Boiling Point 335.2 °C at 760 mmHg[5][8]
Density 1.367 g/cm3[5][8]

pKa 7.05 £ 0.22 (Predicted)[5][6]
LogP 1.309[9]

Water Solubility Insoluble[5][6][8]

Appearance Yellow solid/powder[4][5][6][8]

Experimental Protocols

The synthesis of nitrophenols is a fundamental process in organic chemistry. The following
section details a general protocol for the nitration of a precursor and a more advanced
continuous flow synthesis method for a related compound, which illustrates modern synthetic
strategies.

General Nitration Synthesis

A common method for producing nitrophenols involves the electrophilic nitration of a phenol
derivative. For instance, the synthesis of 2-ethoxy-4-nitrophenol, a structurally similar
compound, is achieved through the nitration of 2-ethoxyphenol.[13]

Experimental Protocol:
e Reactant Preparation: 2-ethoxyphenol is used as the main reactant.

« Nitrification: The reaction is carried out using a nitrating agent. A study comparing different
catalysts found that Ferric nitrate was an optimal catalyst for this nitrification.[13]

e Reaction Conditions: The comparison of various synthesis schemes involves analyzing
reaction conditions, reaction time, and the quantity of byproducts.[13]
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o Post-treatment: The final product is isolated and purified.

o Characterization: The product is characterized using methods like melting point
determination and infrared spectroscopy to confirm its identity and purity. The yield for the
synthesis of 2-ethoxy-4-nitrophenol using this optimized method was reported to be 55.48%.
[13]

Three-Step Continuous Flow Synthesis

Continuous flow chemistry offers significant advantages in terms of safety, efficiency, and
scalability. A three-step continuous flow synthesis has been developed for 4-fluoro-2-methoxy-
5-nitrophenol, a key intermediate for the drug Linzagolix.[14] This process highlights a modern
approach to synthesizing substituted nitrophenols.

Experimental Workflow:
 Esterification: The starting material, 4-fluoro-2-methoxyphenol, undergoes esterification.
 Nitration: The resulting ester is then nitrated in a continuous flow reactor.

o Hydrolysis: The final step is the hydrolysis of the nitroester to yield 4-fluoro-2-methoxy-5-
nitrophenol.

This continuous flow process was reported to have a total residence time of 234 seconds and
achieved a total yield of 85.6%, which is a significant improvement in terms of time and safety
over traditional batch methods.[14]
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Continuous Flow Synthesis of a Nitrophenol Intermediate

Starting Material
(4-fluoro-2-methoxyphenol)

Reagents

Step 1: Esterification

Intermediate

Step 2: Nitration

Nitro-intermediate

Step 3: Hydrolysis

Purification

Final Product
(4-fluoro-2-methoxy-5-nitrophenol)

Click to download full resolution via product page

Caption: Workflow for the three-step continuous flow synthesis.

Applications and Biological Relevance

2-Methoxy-4-nitrophenol and its derivatives are valuable in several fields, particularly in the

synthesis of pharmaceuticals and as bioactive molecules themselves.

Intermediate in Chemical Synthesis
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This compound serves as a crucial intermediate in the synthesis of more complex molecules.[4]
Its chemical structure, featuring methoxy, nitro, and hydroxyl groups, provides reactive sites for
further functionalization.[4] It has applications in the manufacturing of pharmaceuticals,
agrochemicals, and dyes.[4] For example, the related compound 4-fluoro-2-methoxy-5-
nitrophenol is a key intermediate in the synthesis of Linzagolix, a GnRH receptor antagonist.
[14][15]

Biological Activities

Compounds containing the 2-methoxyphenol (guaiacol) scaffold are known to exhibit a range of
biological activities. Studies on various 2-methoxyphenols have demonstrated antioxidant and
anti-inflammatory properties.[16] Specifically, some have been shown to be inhibitors of the
COX-2 enzyme, which is a target for anti-inflammatory drugs.[16]

Furthermore, related compounds like 2-Methoxy-4-vinylphenol have been investigated for their
antimicrobial properties.[17] 4-Nitroguaiacol has been shown to inhibit the growth of bacteria.[4]
The nitro group in such compounds can enhance their electron-withdrawing properties,
potentially influencing their bioactivity.[18] These findings suggest that 2-Methoxy-4-
nitrophenol could be a subject of interest in the development of new therapeutic agents.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://cymitquimica.com/cas/3251-56-7/
https://cymitquimica.com/cas/3251-56-7/
https://cymitquimica.com/cas/3251-56-7/
https://pubs.acs.org/doi/10.1021/acs.oprd.4c00405
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-4-fluoro-2-methoxy-5-nitrophenol-in-modern-pharmaceutical-synthesis
https://pubmed.ncbi.nlm.nih.gov/17436566/
https://pubmed.ncbi.nlm.nih.gov/17436566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7278745/
https://cymitquimica.com/cas/3251-56-7/
https://www.researchgate.net/figure/Chemical-structure-of-2-Methoxy-4-4-nitrophenyliminomethylphenol-SB-1-The_fig3_385817642
https://www.benchchem.com/product/b027342?utm_src=pdf-body
https://www.benchchem.com/product/b027342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Key Application Areas
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Caption: Applications of 2-Methoxy-4-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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